Cas no 645-49-8 (cis-Stilbene)

• Product Name: cis-Stilbene
• CAS No: 645-49-8
• MF: C₁₄H₁₂
• MW: 180.245083808899
• MDL: MFCD00004788
• CID: 82903
• PubChem ID: 24899621
• Update Time: 2025-04-18

cis-Stilbene Chemical and Physical Properties

Names and Identifiers

• (Z)-1,2-Diphenylethene
• cis-1,1-(1,2-Ethenediyl)bis(benzene)
• cis-Stilbene, (cis-1,2-Diphenylethylene)
• ((E)-2-phenylethenyl)benzene
• Stilbebe
• cis-1,2-Diphenylethylene
• cis-Stilbebe
• cis-Stilbene
• Isostilbene
• cis-1,2-Diphenylethene
• cis-Diphenylethene
• 1,1'-(Z)-ethene-1,2-diyldibenzene
• DTXSID5026049
• MFCD00004788
• 1,cis-2-Diphenylethene
• SMR001216580
• MLS001050167
• NSC66424
• NCGC00091103-02
• [(Z)-2-Phenylethenyl]benzene
• Benzene, 1,1'-(1,2-ethenediyl)bis-, (Z)-
• 1,2-Diphenylethene, (Z)-
• Z-stilbene
• TTG5048Y3K
• CS-W016007
• AS-57837
• Dibenzal (cis)
• AKOS016010738
• [(Z)-2-Phenylethenyl]benzene #
• 1,1'-(1,2-Ethanediyl)bis[benzene], cis
• (Z)-(1,2-ethenediyl)-1,1-bisbenzene
• 1,1'-[(1Z)-ethene-1,2-diyl]dibenzene
• DTXCID406049
• Tox21_200350
• CIS-1,2-DIPHENYLETHYLENE [HSDB]
• A834808
• NSC126882
• CAS-645-49-8
• S0089
• Q3244815
• [Z]-1,2-diphenylethene
• NSC-126882
• NS00073876
• [(1Z)-2-phenylethenyl]benzene
• Stilbene, (Z)-
• STILBENE CIS-FORM
• Benzene, 1,1'-(1,2-ethenedyl)bis-, (Z)-
• UNII-TTG5048Y3K
• Stilbene, cis-
• CHEMBL393702
• (1,2-Ethenediyl)-1,1'-bisbenzene, (Z)-
• NCGC00257904-01
• A800711
• A867862
• CCRIS 5932
• HSDB 4270
• (Z)-1,1'-(1,2-ethenediyl)bisbenzene
• 1,cis-2-Diphenylethylene
• NSC 66424
• cis-Stilbene, 96%
• NSC-66424
• CHEBI:36008
• EINECS 211-445-7
• (Z)-1,2-Diphenylethylene
• STILBENE CIS-FORM [MI]
• Benzene, 1,1'-(1Z)-1,2-ethenediylbis-
• (Z)-Stilbene
• NCGC00091103-01
• Benzene,1'-(1,2-ethenediyl)bis-, (Z)-
• 645-49-8

• MDL： MFCD00004788
• Inchi： 1S/C14H12/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14/h1-12H/b12-11-
• InChI Key： PJANXHGTPQOBST-QXMHVHEDSA-N
• SMILES： C1(C=CC=CC=1)/C=C\C1C=CC=CC=1
• BRN： 1616739

Computed Properties

• Exact Mass: 180.09400
• Monoisotopic Mass: 180.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow oily liquid, solid at -5 º C, white low melting point crystal
• Density: 1.011 g/mL at 25 °C(lit.)
• Melting Point: 123-124 ºC (ethanol )
• Boiling Point: 152°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.622(lit.)
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• Water Partition Coefficient: Immiscible with water. Miscible with ethanol.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 3.85700
• Solubility: Soluble in cold absolute ethanol and benzene, insoluble in water
• Merck: 8817
• Sensitiveness: Sensitive to light

cis-Stilbene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S24/25
• RTECS：DA0513600
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons